sodium 3-[[3-[4-(hexadecyloxy)phenyl]-1,3-dioxopropyl]amino]benzenesulphonate
sodium 3-[[3-[4-(hexadecyloxy)phenyl]-1,3-dioxopropyl]amino]benzenesulphonate
Brand Name:
Vulcanchem
CAS No.:
14542-05-3
VCID:
VC0088645
InChI:
InChI=1S/C31H45NO6S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-23-38-28-21-19-26(20-22-28)30(33)25-31(34)32-27-17-16-18-29(24-27)39(35,36)37;/h16-22,24H,2-15,23,25H2,1H3,(H,32,34)(H,35,36,37);/q;+1/p-1
SMILES:
CCCCCCCCCCCCCCCCOC1=CC=C(C=C1)C(=O)CC(=O)NC2=CC(=CC=C2)S(=O)(=O)[O-].[Na+]
Molecular Formula:
C31H44NNaO6S
Molecular Weight:
581.7 g/mol
sodium 3-[[3-[4-(hexadecyloxy)phenyl]-1,3-dioxopropyl]amino]benzenesulphonate
CAS No.: 14542-05-3
Main Products
VCID: VC0088645
Molecular Formula: C31H44NNaO6S
Molecular Weight: 581.7 g/mol
![sodium 3-[[3-[4-(hexadecyloxy)phenyl]-1,3-dioxopropyl]amino]benzenesulphonate - 14542-05-3](/images/no_structure.jpg)
| CAS No. | 14542-05-3 |
|---|---|
| Product Name | sodium 3-[[3-[4-(hexadecyloxy)phenyl]-1,3-dioxopropyl]amino]benzenesulphonate |
| Molecular Formula | C31H44NNaO6S |
| Molecular Weight | 581.7 g/mol |
| IUPAC Name | sodium;3-[[3-(4-hexadecoxyphenyl)-3-oxopropanoyl]amino]benzenesulfonate |
| Standard InChI | InChI=1S/C31H45NO6S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-23-38-28-21-19-26(20-22-28)30(33)25-31(34)32-27-17-16-18-29(24-27)39(35,36)37;/h16-22,24H,2-15,23,25H2,1H3,(H,32,34)(H,35,36,37);/q;+1/p-1 |
| Standard InChIKey | VASNKHYSFYDYEM-UHFFFAOYSA-M |
| Isomeric SMILES | CCCCCCCCCCCCCCCCOC1=CC=C(C=C1)C(=O)CC(=O)NC2=CC(=CC=C2)S(=O)(=O)[O-].[Na+] |
| SMILES | CCCCCCCCCCCCCCCCOC1=CC=C(C=C1)C(=O)CC(=O)NC2=CC(=CC=C2)S(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CCCCCCCCCCCCCCCCOC1=CC=C(C=C1)C(=O)CC(=O)NC2=CC(=CC=C2)S(=O)(=O)[O-].[Na+] |
| PubChem Compound | 23696759 |
| Last Modified | Nov 11 2021 |
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